Cas no 64097-86-5 (2,8-Diazaspiro[4.5]decan-1-one, 2-ethyl-, monohydrochloride)

• Product Name: 2,8-Diazaspiro[4.5]decan-1-one, 2-ethyl-, monohydrochloride
• CAS No: 64097-86-5
• MF: C₁₀H₁₉ClN₂O
• MW: 218.723661661148
• CID: 832140
• PubChem ID: 12371176
• Update Time: 2025-04-19

2,8-Diazaspiro[4.5]decan-1-one, 2-ethyl-, monohydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,8-Diazaspiro[4.5]decan-1-one, 2-ethyl-, monohydrochloride
• 2,8-Diazaspiro[4.5]decan-1-one,2-ethyl-, (Hydrochloride) (1:1)
• 2,8-DIAZASPIRO[4.5]DECAN-1-ONE,2-ETHYL-, HYDROCHLORIDE (1:1)
• 2-ethyl-2,8-diazaspiro[4.5]decan-1-one,hydrochloride
• AKOS027390803
• 2-ethyl-2,8-diazaspiro[4.5]decan-1-one hydrogen chloride
• LYUDLYURRUAHLH-UHFFFAOYSA-N
• 64097-86-5
• 2-Ethyl-2,8-diazaspiro[4.5]decan-1-one hydrochloride
• 2-Ethyl-2,8-diazaspiro[4.5]decan-1-onehydrochloride
• KS-7420
• 2-Ethyl-2,8-diazaspiro[4.5]decan-1-one HCl
• DTXSID80494827
• 2-Ethyl-2,8-diazaspiro[4.5]decan-1-one--hydrogen chloride (1/1)
• 2-ethyl-2,8-diazaspiro[4.5]decan-1-one;hydrochloride

• MDL： MFCD08461080
• Inchi： 1S/C10H18N2O.ClH/c1-2-12-8-5-10(9(12)13)3-6-11-7-4-10;/h11H,2-8H2,1H3;1H
• InChI Key： LYUDLYURRUAHLH-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2(CCNCC2)CCN1CC

Computed Properties

• Exact Mass: 218.1185909g/mol
• Monoisotopic Mass: 218.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives